Cas no 7149-59-9 (3-Oxohexanedioic Acid Diethyl Ester)

3-Oxohexanedioic Acid Diethyl Ester structure
7149-59-9 structure
Product Name:3-Oxohexanedioic Acid Diethyl Ester
CAS No:7149-59-9
MF:C10H16O5
MW:216.231043815613
CID:575134
PubChem ID:24896219
Update Time:2024-10-27

3-Oxohexanedioic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3-oxohexanedioate
    • 3-Oxohexanedioic Acid Diethyl Ester
    • DIETHYL Β-KETOADIPATE
    • Hexanedioic acid,3-oxo-, 1,6-diethyl ester
    • 3-oxo-adipic acid diethyl ester
    • 3-Oxo-adipinsaeure-diaethylester
    • A-ketoadipate
    • Diethyl
    • Diethyl 3-oxoadipate
    • Diethyl 3-oxohexane-1,6-dioate
    • β-Ketoadipic acid diethyl ester
    • Diethyl beta-ketoadipate
    • Hexanedioic acid, 3-oxo-, diethyl ester
    • Hexanedioic acid,3-oxo-,1,6-diethyl ester
    • 3-Oxo-hexanedioic acid diethyl ester
    • Diethyl-3-oxoadipate
    • AKOS015843399
    • FT-0636368
    • Diethyl 3-oxohexanedioate #
    • A9359
    • beta-Ketoadipic acid diethyl ester
    • C10H16O5
    • SCHEMBL1224654
    • diethyl beta-oxoadipate
    • EINECS 230-479-3
    • NSC-72263
    • WLZ3121
    • NSC 72263
    • MFCD00056286
    • 7149-59-9
    • Diethyl3-oxohexanedioate
    • ?-ketoadipate
    • DTXSID40221712
    • NSC72263
    • 1,6-diethyl 3-oxohexanedioate
    • 3-oxohexane-1,6-dioic acid diethyl ester
    • SY288011
    • CS-0331260
    • DB-011481
    • UA6Q5C5M4C
    • NS00037222
    • Hexanedioic acid, 3-oxo-, 1,6-diethyl ester
    • MDL: MFCD00056286
    • Inchi: 1S/C10H16O5/c1-3-14-9(12)6-5-8(11)7-10(13)15-4-2/h3-7H2,1-2H3
    • InChI Key: ONRIYMIXCUUSNS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC(CC(=O)OCC)=O)=O

Computed Properties

  • Exact Mass: 216.10000
  • Monoisotopic Mass: 216.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.093
  • Melting Point: Not available
  • Boiling Point: 290.8°C at 760 mmHg
  • Flash Point: 123.9°C
  • Refractive Index: 1.438
  • PSA: 69.67000
  • LogP: 0.85200
  • Vapor Pressure: Not available

3-Oxohexanedioic Acid Diethyl Ester Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Storage Condition:−20°C
  • Risk Phrases:R36/37/38

3-Oxohexanedioic Acid Diethyl Ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-Oxohexanedioic Acid Diethyl Ester Pricemore >>

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3-Oxohexanedioic Acid Diethyl Ester Related Literature

  • 1. Biosynthesis of porphyries and related macrocycles. Part 17. Chemical and enzymic transformation of isomeric aminomethylbilanes into uroporphyrinogens: proof that unrearranged bilane is the preferred enzymic substrate and detection of a transient intermediate
    Alan R. Battersby,Christopher J. R. Fookes,Kerstin E. Gustafson-Potter,Edward McDonald,George W. J. Matcham J. Chem. Soc. Perkin Trans. 1 1982 2413
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